1-(1-Boc-piperidin-4-ylidene)-2-propanone

Specification

• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol
• IUPAC Name: tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate
• Standard InChI: InChI=1S/C13H21NO3/c1-10(15)9-11-5-7-14(8-6-11)12(16)17-13(2,3)4/h9H,5-8H2,1-4H3
• Standard InChI Key: DVXZTYVDRMTHSV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C=C1CCN(CC1)C(=O)OC(C)(C)C

Introduction

1-(1-Boc-piperidin-4-ylidene)-2-propanone, also known as tert-butyl 4-(2-oxopropylidene)piperidine-1-carboxylate, is a chemical compound with a molecular formula of C13H21NO3 and a molar mass of 239.31 g/mol. This compound is used in organic synthesis, particularly in the development of pharmaceuticals and other bioactive molecules.

Synthesis and Applications

The synthesis of 1-(1-Boc-piperidin-4-ylidene)-2-propanone typically involves the condensation of a Boc-protected piperidine with a suitable aldehyde or ketone under appropriate conditions. This compound is a versatile intermediate in organic synthesis, particularly in the preparation of piperidine-based pharmaceuticals and other bioactive compounds.

While specific applications of 1-(1-Boc-piperidin-4-ylidene)-2-propanone are not widely documented, compounds with similar structures are often used in medicinal chemistry to develop drugs targeting various biological pathways. For example, piperidine derivatives are known for their roles in inhibiting enzymes or interacting with receptors in therapeutic contexts.

Suppliers and Availability

1-(1-Boc-piperidin-4-ylidene)-2-propanone is available from several chemical suppliers. Companies like Shanghai Acme Biochemical Technology Co., Ltd. offer this compound for purchase, providing options for spot supply and quotations.